Cas no 1807273-49-9 (5-Bromo-2-nitronicotinic acid)

• Product Name: 5-Bromo-2-nitronicotinic acid
• CAS No: 1807273-49-9
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• CID: 4803028
• Update Time: 2023-08-17

5-Bromo-2-nitronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-nitronicotinic acid

• Inchi： 1S/C6H3BrN2O4/c7-3-1-4(6(10)11)5(8-2-3)9(12)13/h1-2H,(H,10,11)
• InChI Key： DVJOLGQZSNSZOR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)O)=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 1.2
• Topological Polar Surface Area: 96